Cas no 808112-51-8 (L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-)
![L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl- structure](https://www.kuujia.com/scimg/cas/808112-51-8x500.png)
808112-51-8 structure
Product name:L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
CAS No:808112-51-8
MF:C94H137N27O26S
MW:2093.32389903069
CID:1802565
L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl- Chemical and Physical Properties
Names and Identifiers
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- L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
- L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-va
- L-Methioninamide, N-[2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-
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- Inchi: 1S/C94H137N27O26S/c1-52(2)37-66(89(142)110-63(83(100)136)26-36-148-6)113-90(143)69(40-59-43-101-51-106-59)108-76(127)45-105-93(146)82(53(3)4)116-84(137)54(5)107-88(141)68(39-57-42-102-62-12-8-7-11-61(57)62)115-87(140)65(22-24-72(97)123)111-91(144)70(41-74(99)125)109-75(126)44-104-85(138)67(38-55-14-20-60(122)21-15-55)114-86(139)64(13-9-10-27-95)112-92(145)71(23-25-73(98)124)121(94(147)56-16-18-58(96)19-17-56)78(129)46-103-77(128)47-117-28-30-118(48-79(130)131)32-34-120(50-81(134)135)35-33-119(31-29-117)49-80(132)133/h7-8,11-12,14-21,42-43,51-54,63-71,82,102,122H,9-10,13,22-41,44-50,95-96H2,1-6H3,(H2,97,123)(H2,98,124)(H2,99,125)(H2,100,136)(H,101,106)(H,103,128)(H,104,138)(H,105,146)(H,107,141)(H,108,127)(H,109,126)(H,110,142)(H,111,144)(H,112,145)(H,113,143)(H,114,139)(H,115,140)(H,116,137)(H,130,131)(H,132,133)(H,134,135)/t54-,63-,64-,65-,66-,67-,68-,69-,70-,71-,82-/m0/s1
- InChI Key: XNXKNXUQBAKTKQ-BDCXEBKLSA-N
- SMILES: C(N)(=O)[C@H](CCSC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CC(N)=O)NC(=O)CNC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(N)=O)N(C(=O)CNC(CN1CCN(CC(O)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC1)=O)C(=O)C1=CC=C(N)C=C1
Experimental Properties
- Density: 1.346±0.06 g/cm3(Predicted)
- Boiling Point: 2312.5±65.0 °C(Predicted)
L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl- Related Literature
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Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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Daniel T. Weiss,Philipp J. Altmann,Stefan Haslinger,Christian Jandl,Alexander Pöthig,Mirza Cokoja,Fritz E. Kühn Dalton Trans., 2015,44, 18329-18339
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
808112-51-8 (L-Methioninamide,N-[[4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetyl]glycyl-4-aminobenzoyl-L-glutaminyl-L-lysyl-L-tyrosylglycyl-L-asparaginyl-L-glutaminyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-) Related Products
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